Cas no 819048-45-8 (SILANE, (3-METHOXY-1-PROPYNYL)[(1-METHYL-3-BUTYNYL)OXY]DIPHENYL-)

• Product Name: SILANE, (3-METHOXY-1-PROPYNYL)[(1-METHYL-3-BUTYNYL)OXY]DIPHENYL-
• CAS No: 819048-45-8
• MF: C₂₁H₂₂O₂Si
• MW: 334.483686923981
• CID: 3527656
• PubChem ID: 11186681
• Update Time: 2025-04-22

SILANE, (3-METHOXY-1-PROPYNYL)[(1-METHYL-3-BUTYNYL)OXY]DIPHENYL- Chemical and Physical Properties

Names and Identifiers

• SILANE, (3-METHOXY-1-PROPYNYL)[(1-METHYL-3-BUTYNYL)OXY]DIPHENYL-
• 819048-45-8
• DTXSID701172417

• Inchi： 1S/C21H22O2Si/c1-4-12-19(2)23-24(18-11-17-22-3,20-13-7-5-8-14-20)21-15-9-6-10-16-21/h1,5-10,13-16,19H,12,17H2,2-3H3
• InChI Key： RIMRHCCWRJDGCV-UHFFFAOYSA-N
• SMILES： [Si](C#CCOC)(C1C=CC=CC=1)(C1C=CC=CC=1)OC(C)CC#C

Computed Properties

• Exact Mass: 334.138906475Da
• Monoisotopic Mass: 334.138906475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų